ethyl 2-[3-cyano-2-oxo-6-phenyl-1(2H)-pyridinyl]acetate

• IUPAC Name: ethyl 2-(3-cyano-2-oxo-6-phenylpyridin-1-yl)acetate
• InChI: InChI=1S/C16H14N2O3/c1-2-21-15(19)11-18-14(12-6-4-3-5-7-12)9-8-13(10-17)16(18)20/h3-9H,2,11H2,1H3
• InChI Key: ISULTINSKSNJDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CC=C(C1=O)C#N)C2=CC=CC=C2
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

Molecular Structure Analysis

The compound’s molecular structure consists of a pyridine ring with a cyano group at position 3 and a phenyl group at position 6. The ethyl ester group is attached to the pyridine nitrogen. Refer to the InChI code for the exact arrangement of atoms: 1S/C16H14N2O3/c1-2-21-15(19)11-18-9-8-13(14(10-17)16(18)20)12-6-4-3-5-7-12/h3-9H,2,11H2,1H3 .

Scientific Research Applications

• Synthesis of Novel Derivatives : Kumar and Mashelker (2006) synthesized ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2, 3-b]pyridine-3-carboxylates, which are closely related to the compound . These compounds were expected to exhibit antihypertensive activity (Kumar & Mashelker, 2006).

• Novel Synthesis Methods : Riyadh, Al-Matar, and Elnagdi (2008) conducted studies on β-Oxoalkanonitriles, demonstrating a novel synthesis method that could be applicable to similar compounds, including the one of interest (Riyadh et al., 2008).

• Antibacterial Activity : Aiube, Al-rawi, and E. (2015) synthesized various 2-substituted-3-cyano-Pyridine Derivatives and evaluated their antibacterial activities, indicating potential applications in this area (Aiube et al., 2015).

• Synthesis of Analgesic and Anti-inflammatory Agents : Agudoawu and Knaus (2000) investigated the synthesis of ethyl 2-[3-(1-phenoxy(methoxy)carbonyl-4-aryl-(alkyl)-1,4-dihydropyridyl)]acetates, a category including compounds similar to the one , showing potential for analgesic and anti-inflammatory activities (Agudoawu & Knaus, 2000).

• Fluorescence Studies : Chen and Wang (1995) synthesized and studied the fluorescence behavior of some 3-cyano-4-substituted-6-pyrenyl-2-pyridone derivatives, indicating the use of similar compounds in fluorescence applications (Chen & Wang, 1995).

• Memory Enhancement Studies : Ming-zhu (2010) synthesized 2-(arylamino)ethyl 2-[1-(pyridin-2-yl)eth-oxy] acetate and studied its effects on memory enhancement in mice, suggesting similar potential for the compound (Ming-zhu, 2010).

• Cardiotonic Agents Study : Orsini et al. (1990) conducted a crystallographic and quantum-chemical study on compounds closely related to ethyl 2-[3-cyano-2-oxo-6-phenyl-1(2H)-pyridinyl]acetate, providing insights into their potential as cardiotonic agents (Orsini et al., 1990).

• Antimicrobial Activities : Wardkhan et al. (2008) synthesized thiazoles and their fused derivatives, including compounds similar to the one of interest, and evaluated their antimicrobial activities (Wardkhan et al., 2008).

Safety and Hazards

• MSDS : The Material Safety Data Sheet (MSDS) provides safety information for handling this compound. Refer to the MSDS for detailed safety precautions.